Cas no 105577-37-5 (4H-Indazol-4-one, 2,5,6,7-tetrahydro-6,6-dimethyl-2-(phenylsulfonyl)-)

• Product Name: 4H-Indazol-4-one, 2,5,6,7-tetrahydro-6,6-dimethyl-2-(phenylsulfonyl)-
• CAS No: 105577-37-5
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 1156327
• PubChem ID: 13568896
• Update Time: 2025-04-20

4H-Indazol-4-one, 2,5,6,7-tetrahydro-6,6-dimethyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Indazol-4-one, 2,5,6,7-tetrahydro-6,6-dimethyl-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-6,6-dimethyl-5,7-dihydroindazol-4-one
• DTXSID70544047
• 2-(Benzenesulfonyl)-6,6-dimethyl-2,5,6,7-tetrahydro-4H-indazol-4-one
• 105577-37-5

• Inchi： 1S/C15H16N2O3S/c1-15(2)8-13-12(14(18)9-15)10-17(16-13)21(19,20)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： DAQRPNRHIVFSGK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C2C(CC(C)(C)CC2=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 304.08828
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 69.03